Cas no 2137519-01-6 (7-ethyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-ethyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 2137519-01-6
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 5872519
• PubChem ID: 165748849
• Update Time: 2025-08-02

7-ethyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
• EN300-1130487
• 7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 2137519-01-6

• Inchi： 1S/C10H10N4/c1-3-9-4-7(2)13-10-8(5-11)6-12-14(9)10/h4,6H,3H2,1-2H3
• InChI Key： MIJGAAMHVCXZGJ-UHFFFAOYSA-N
• SMILES： N12C(=C(C#N)C=N1)N=C(C)C=C2CC

Computed Properties

• Exact Mass: 186.090546336g/mol
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Additional information on 7-ethyl-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile

7-Ethyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 2137519-01-6): A Comprehensive Overview

In the realm of heterocyclic chemistry, 7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 2137519-01-6) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its ethyl and methyl substituents, along with a carbonitrile functional group, which collectively contribute to its reactivity and utility in various chemical syntheses.

The compound's molecular framework, featuring a fused pyrazole and pyrimidine ring system, makes it a valuable intermediate in pharmaceutical and agrochemical research. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and other biologically active molecules. Recent studies have highlighted its role in the development of novel anticancer agents and anti-inflammatory drugs, aligning with the growing demand for targeted therapies in modern medicine.

From a synthetic perspective, 7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile offers versatility in organic transformations. Its carbonitrile group can undergo nucleophilic additions, while the pyrazolo[1,5-a]pyrimidine core participates in cyclization and coupling reactions. This adaptability has made it a focal point in medicinal chemistry and drug discovery pipelines, where efficiency and modularity are paramount.

In the context of green chemistry, the compound's synthesis has been optimized to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader industry shift toward sustainable synthesis practices, a topic frequently searched by professionals in the field. Innovations in catalytic methods and solvent-free reactions have further enhanced its appeal as an eco-friendly intermediate.

Beyond pharmaceuticals, 7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has found applications in material science. Its π-conjugated system and electron-withdrawing carbonitrile group make it a candidate for designing organic semiconductors and fluorescent probes. These applications resonate with current trends in optoelectronics and bioimaging, areas that dominate academic and industrial research agendas.

Quality control and analytical characterization of this compound are critical for its commercial and research use. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently searched by chemists seeking reliable protocols for compound validation, underscoring the importance of rigorous analytical standards.

As the scientific community continues to explore the potential of 7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile, its role in advancing precision medicine and smart materials is expected to expand. With ongoing research into its mechanistic pathways and derivatization possibilities, this compound remains at the forefront of innovation in chemical sciences.